Cas no 6742-25-2 (ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate)

Ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its indane scaffold, which is useful in pharmaceutical and agrochemical applications. Its structure features a fused bicyclic system with a ketone and ester functional group, enabling diverse reactivity for further derivatization. The compound serves as a key precursor in the synthesis of biologically active molecules, including anti-inflammatory and CNS-targeting agents. Its stability under standard conditions and compatibility with common reagents make it a practical choice for multistep synthetic routes. The ethyl ester moiety enhances solubility in organic solvents, facilitating purification and handling in laboratory settings.

ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate structure

6742-25-2 structure

Product Name:ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate

CAS No:6742-25-2

MF:C₁₂H₁₂O₃

MW:204.221883773804

MDL:MFCD11976256

CID:394881

PubChem ID:10910629

Update Time:2025-06-08

ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Indene-2-carboxylic acid, 2,3-dihydro-1-oxo-, ethyl ester
- ethyl 2,3-dihydro-1-oxo-1H-indene-2-carboxylate
- ethyl 3-oxo-1,2-dihydroindene-2-carboxylate
- AS-71020
- 2-ethoxycarbonyl-1-indanone
- Ethyl 1-indanone-2-carboxylate
- 6742-25-2
- 2-carbethoxy-1-indanone
- EN300-56327
- SY123595
- ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate
- 2-carboethoxy-1-indanone
- Ethyl 1-Oxoindane-2-carboxylate
- Z854042838
- AKOS011021455
- CS-0035541
- MFCD11976256
- DTXSID50448054
- AM805987
- SCHEMBL490810
- ethyl1-oxo-2,3-dihydro-1H-indene-2-carboxylate
- ethyl 1-oxo-2-indanecarboxylate
- 3-oxo-1,2-dihydro-indene-2-carboxylic acid ethyl ester
- DTXCID20398875
- ETHYL 1-OXO-2,3-DIHYDROINDENE-2-CARBOXYLATE
- MDL： MFCD11976256
- Inchi： 1S/C12H12O3/c1-2-15-12(14)10-7-8-5-3-4-6-9(8)11(10)13/h3-6,10H,2,7H2,1H3
- InChI Key： CRUSDTXUTKVYLW-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(C2C=CC=CC=2C1)=O)=O

Computed Properties

Exact Mass: 204.078644241g/mol
Monoisotopic Mass: 204.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 312.0±21.0 °C at 760 mmHg
Flash Point: 136.5±22.1 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 1-oxo-2,3-dihydro-1H-indene-2-carboxylate Pricemore >>

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